Cas no 179056-82-7 (4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzaldehyde)

• Product Name: 4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzaldehyde
• CAS No: 179056-82-7
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD11109323
• CID: 113066
• PubChem ID: 10655207
• Update Time: 2025-04-18

4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzaldehyde
• Benzaldehyde,4-(5-methyl-1,3,4-oxadiazol-2-yl)-
• AG-E-29426
• AK-40793
• CC61704
• CTK4D7172
• SBB090749
• Benzaldehyde,4-(2H-1,2,3-triazol-2-yl)-
• 2-(4-Formylphenyl)-5-methyl-1,3,4-oxadiazole
• EN300-745580
• SCHEMBL953863
• Benzaldehyde, 4-(5-methyl-1,3,4-oxadiazol-2-yl)-
• MFCD11109323
• DTXSID50443024
• PS-5580
• MPECIJQJPPLBGV-UHFFFAOYSA-N
• Boc-Val-CMK
• FT-0722868
• CS-0205798
• AM20030188
• 179056-82-7
• F77555
• AKOS006346513
• 4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzaldehyde97%
• 4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzaldehyde 97%
• DB-065251

• MDL： MFCD11109323
• Inchi： 1S/C10H8N2O2/c1-7-11-12-10(14-7)9-4-2-8(6-13)3-5-9/h2-6H,1H3
• InChI Key： MPECIJQJPPLBGV-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.99000
• LogP: 1.85750